Benzilic Acid Benzilic Acid Benzilic acid is a 2-hydroxy monocarboxylic acid.
Brand Name: Vulcanchem
CAS No.: 76-93-7
VCID: VC0119946
InChI: InChI=1S/C14H12O3/c15-13(16)14(17,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,17H,(H,15,16)
SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)O)O
Molecular Formula: C14H12O3
Molecular Weight: 228.24 g/mol

Benzilic Acid

CAS No.: 76-93-7

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VCID: VC0119946

Molecular Formula: C14H12O3

Molecular Weight: 228.24 g/mol

Benzilic Acid - 76-93-7

CAS No. 76-93-7
Product Name Benzilic Acid
Molecular Formula C14H12O3
Molecular Weight 228.24 g/mol
IUPAC Name 2-hydroxy-2,2-diphenylacetic acid
Standard InChI InChI=1S/C14H12O3/c15-13(16)14(17,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,17H,(H,15,16)
Standard InChIKey UKXSKSHDVLQNKG-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)O)O
Canonical SMILES C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)O)O
Boiling Point 180 °C
Colorform White to tan powder
Forms monoclinic needles from water
Changes to deep red color at higher temperature
Melting Point 151.0 °C
150 °C
Description Benzilic acid is a 2-hydroxy monocarboxylic acid.
Solubility 0.01 M
Very soluble in ethanol, ethyl ether; soluble concentrated sulfuric acid; slightly soluble in acetone
In water, 1.41X10+3 mg/L at 25 °C
Synonyms α-Hydroxy-α-phenylbenzeneacetic Acid; 2,2-Diphenyl-2-hydroxyacetic Acid; 2,2-Diphenyl-2-hydroxyethanoic Acid; 2,2-Diphenylglycolic Acid; 2-Hydroxy-2,2-diphenylacetic Acid; Diphenylglycolic Acid; Diphenylhydroxyacetic Acid; Hydroxydiphenylacetic Acid
Vapor Pressure 2.32X10-8 mm Hg at 25 °C (est)
PubChem Compound 6463
Last Modified Nov 11 2021
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